3-(4-Methoxyphenyl)-4-methylisothiazol-5-amine

• CAS No.: 1050392-29-4
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-4-methyl-1,2-thiazol-5-amine
• InChI: InChI=1S/C11H12N2OS/c1-7-10(13-15-11(7)12)8-3-5-9(14-2)6-4-8/h3-6H,12H2,1-2H3
• InChI Key: VAIJKTHAHKDKKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=C1C2=CC=C(C=C2)OC)N

Description

3-(4-Methoxyphenyl)-4-methylisothiazol-5-amine is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add hydrogen peroxide (30% by weight, 2.39 g, 70.3 mmol) to a solution of 3-amino-3-(4-methoxyphenyl)-2-methyl-thioacrylamide (7.800 g, 35.135 mmol) in methanol (703 mL). Stir 3 h. Quench the reaction with Na2S2O3 (20% in water) and evaporate to 10 mL. Dilute with EtOAc (500 mL) and wash the organic phase with brine (3×100 mL), evaporate and crystallize from EtOAc/hexane to afford 3-(4-methoxy-phenyl)-4-methylisothiazol-5-ylamine. Yield: 88.2%. ES-MS: m/e 221.0 (m+1).